Cas no 626-53-9 (2,4,6-Heptanetrione)

• Product Name: 2,4,6-Heptanetrione
• CAS No: 626-53-9
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 511739
• Update Time: 2026-04-29

2,4,6-Heptanetrione Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Heptanetrione
• heptane-2,4,6-trione
• 1,3-Diacetylacetone
• 2,4,6-heptatrione
• 2,4,6-trioxoheptane
• diacetylaceton
• Diacetylacetone

Computed Properties

• Exact Mass: 142.06300
• Monoisotopic Mass: 142.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.2A^2

Experimental Properties

• Density: 1.0599
• Melting Point: 49°C
• Boiling Point: 199.71°C (rough estimate)
• Flash Point: 86.8°C
• Refractive Index: 1.4930
• PSA: 51.21000
• LogP: 0.51370